Cas no 851900-13-5 (1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane)

• Product Name: 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane
• CAS No: 851900-13-5
• MF: C₈H₁₃Br₂ClO₂
• MW: 336.448620557785
• CID: 3422700
• PubChem ID: 73977913
• Update Time: 2025-10-07

1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANE, 1,1-DIBROMO-2-CHLORO-2-(DIETHOXYMETHYL)-
• 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane
• AKOS024438834
• 851900-13-5
• 1,1-Dibromo-2-chloro-2-(diethoxymethyl)cyclopropane

• MDL： MFCD26406708
• Inchi： 1S/C8H13Br2ClO2/c1-3-12-6(13-4-2)7(11)5-8(7,9)10/h6H,3-5H2,1-2H3
• InChI Key： ZNVFQDWKNAZAMH-UHFFFAOYSA-N
• SMILES： C1(Br)(Br)CC1(Cl)C(OCC)OCC

Computed Properties

• Exact Mass: 335.89503Da
• Monoisotopic Mass: 333.89708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane

Comprehensive Overview of 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane (CAS No. 851900-13-5)

1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane (CAS No. 851900-13-5) is a specialized cyclopropane derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique halogenated and ether-functionalized structure, has garnered attention for its versatility in constructing complex molecular frameworks. Researchers and industries are increasingly interested in its potential as a building block for agrochemicals, fragrances, and advanced materials.

The molecular structure of 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane features a three-membered cyclopropane ring, which is known for its high ring strain and reactivity. The presence of dibromo and chloro substituents enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions. Meanwhile, the diethoxymethyl group introduces steric and electronic effects that can influence reaction outcomes, a topic frequently explored in modern synthetic chemistry forums.

In recent years, the demand for halogenated cyclopropanes like CAS No. 851900-13-5 has risen due to their role in developing bioactive compounds. For instance, they are pivotal in designing enzyme inhibitors and ligands for drug discovery. A trending topic in AI-driven drug design involves leveraging such compounds to optimize molecular docking simulations, addressing queries like "How do halogenated cyclopropanes improve binding affinity?" This aligns with the broader scientific community's focus on computational chemistry and structure-activity relationships.

From an industrial perspective, 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane is often discussed in the context of green chemistry. Researchers are investigating solvent-free or catalytic methods to synthesize this compound, responding to searches such as "sustainable synthesis of halogenated cyclopropanes." Its stability under various conditions also makes it a candidate for high-throughput screening in material science, particularly in polymer modification and coating technologies.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 851900-13-5. These methods ensure purity and validate its utility in precision applications. Notably, online discussions often highlight challenges in spectral interpretation of polyhalogenated compounds, a niche where this compound serves as a reference standard.

Safety and handling of 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane adhere to standard laboratory protocols, with emphasis on ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its reactivity warrants careful storage, a point frequently raised in chemical safety webinars and guidelines.

In summary, 1,1-Dibromo-2-chloro-2-(diethoxymethyl)-cyclopropane (CAS No. 851900-13-5) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance spans pharmaceutical innovation, materials engineering, and sustainable synthesis, making it a compound of enduring interest in both academic and industrial settings.